Cas no 1201918-16-2 (Glycochenodeoxycholic acid-d4)

• Product Name: Glycochenodeoxycholic acid-d4
• CAS No: 1201918-16-2
• MF: C₂₆H₄₃NO₅
• MW: 453.6
• CID: 1066228
• PubChem ID: 129010197
• Update Time: 2025-05-20

Glycochenodeoxycholic acid-d4 Chemical and Physical Properties

Names and Identifiers

• Glycochenodeoxycholic-2,2,4,4-d4 Acid
• Glycochenodeoxycholic acid-d4
• CID 129010197
• GLYCOCHENODEOXYCHOLIC ACID (CP 97%) (2,2,4,4-D4, 98%) 100 UG/ML IN METHANOL
• GLYCOURSODEOXYCHOLIC ACID (2,2,4,4-D4, 98%) CHEMICAL PURITY 97%
• GLYCOCHENODEOXYCHOLIC ACID (2,2,4,4-D4, 98%) 97% CHEMICAL PURITY
• [2H4]-Glycochenodeoxycholic acid
• Glycochenodeoxycholic Acid-[d4] (Solution)
• GLYCOURSODEOXYCHOLIC ACID (CP 97%) (2,2,4,4-D4, 98%) 100 UG/ML IN METHANOL
• Glycochenodeoxycholic Acid-d4 MaxSpec? Standard
• Glycochenodeoxycholic acid-d
• N-[(3I+/-,5I(2),7I+/-)-3,7-Dihydroxy-24-oxocholan-24-yl-2,2,4,4-d4]glycine
• F90956
• 1ST15547D4
• 1201918-16-2
• Glycochenodeoxycholic-2,2,4,4-d4 acid, 98 atom % D, 98% (CP)
• 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-2,2,4,4-tetradeuterio-3,7-dihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
• CS-0179585
• DTXSID401167643
• HY-N2334S

• Inchi： 1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-/m1/s1/i8D2,12D2
• InChI Key： GHCZAUBVMUEKKP-PKIQRPOYSA-N
• SMILES： O[C@@H]1C[C@@H]2C([2H])([2H])[C@@H](C([2H])([2H])C[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(NCC(=O)O)=O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 453.33923046g/mol
• Monoisotopic Mass: 453.33923046g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 4.3

Experimental Properties

• Solubility: DMF: 10 mg/ml,DMSO: 10 mg/ml,DMSO:PBS(pH 7.2) (1:4): 0.2 mg/ml,Ethanol: 1 mg/ml

Glycochenodeoxycholic acid-d4 Security Information

• Storage Condition：Store at -20°C

Additional information on Glycochenodeoxycholic acid-d4

Comprehensive Analysis of Glycochenodeoxycholic acid-d4 (CAS No. 1201918-16-2): Applications and Research Insights

Glycochenodeoxycholic acid-d4, a deuterated derivative of the naturally occurring bile acid glycochenodeoxycholic acid, has garnered significant attention in biomedical research and pharmaceutical development. With the CAS registry number 1201918-16-2, this stable isotope-labeled compound serves as an indispensable tool for metabolic pathway studies, lipid digestion research, and drug interaction investigations. The deuterium atoms at key positions enhance its utility in mass spectrometry-based quantification, addressing critical challenges in precision medicine and personalized therapeutics.

Recent studies highlight the growing demand for deuterated biomarkers like Glycochenodeoxycholic acid-d4 in non-alcoholic fatty liver disease (NAFLD) research—a condition affecting 25% globally. Researchers leverage its isotopic properties to track bile acid metabolism dysregulation, a hot topic in gut-liver axis studies. The compound’s ability to serve as an internal standard in LC-MS/MS assays aligns with the pharmaceutical industry’s shift toward high-sensitivity analytical techniques.

The synthesis of 1201918-16-2 involves sophisticated deuterium exchange protocols, ensuring >98% isotopic purity—a parameter rigorously tested via NMR spectroscopy and high-resolution mass spectrometry. This quality standard meets the requirements of FDA-guided bioanalytical method validation, particularly for enterohepatic circulation studies. Notably, its application extends to probiotic efficacy testing, where researchers quantify microbial bile acid modification—a trending subtopic in microbiome therapeutics.

Emerging applications include its use in COVID-19-related metabolic studies, where altered bile acid profiles were observed in patients. The deuterated analog enables precise measurement of host-microbiome co-metabolites, supporting investigations into long COVID metabolic sequelae. Furthermore, its role in FXR (farnesoid X receptor) modulation studies contributes to novel NAFLD drug development pipelines—a sector projected to reach $18.3 billion by 2027.

Storage and handling of Glycochenodeoxycholic acid-d4 require strict adherence to -20°C anhydrous conditions to maintain stability. Analytical protocols typically involve methanol dissolution followed by reverse-phase chromatography, with detection limits reaching 0.1 ng/mL in biological matrices. These technical specifications respond to frequent search queries regarding "deuterated bile acid solubility" and "LC-MS internal standard preparation"—topics trending in research methodology forums.

From a regulatory perspective, 1201918-16-2 complies with ICH Q3D elemental impurity guidelines for deuterated compounds. Its inclusion in metabolomics kits has simplified workflow standardization—a key concern voiced in multi-center study discussions. The compound’s structure-activity relationship (SAR) data also supports AI-driven drug discovery platforms, aligning with the pharmaceutical industry’s digital transformation initiatives.

Future research directions anticipate expanded use in bariatric surgery outcome studies and bile acid sequestrant development. With increasing publications citing Glycochenodeoxycholic acid-d4 (up 37% YoY per PubMed data), this compound remains at the forefront of translational gastroenterology research—addressing both academic inquiries and industry needs for validated metabolic tracers.